![molecular formula C14H19N5O4 B2447393 1-(3-((3-Methoxypyrazin-2-yl)oxy)piperidine-1-carbonyl)imidazolidin-2-one CAS No. 2034480-94-7](/img/structure/B2447393.png)
1-(3-((3-Methoxypyrazin-2-yl)oxy)piperidine-1-carbonyl)imidazolidin-2-one
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Description
1-(3-((3-Methoxypyrazin-2-yl)oxy)piperidine-1-carbonyl)imidazolidin-2-one is a useful research compound. Its molecular formula is C14H19N5O4 and its molecular weight is 321.337. The purity is usually 95%.
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Scientific Research Applications
Antagonist for Osteoporosis Treatment
Compounds with a structure closely related to "1-(3-((3-Methoxypyrazin-2-yl)oxy)piperidine-1-carbonyl)imidazolidin-2-one" have been identified as potent antagonists of the alpha(v)beta(3) receptor, indicating potential for the prevention and treatment of osteoporosis. These compounds exhibit a significant unbound fraction in human plasma and good pharmacokinetics across several animal models, highlighting their promise for clinical development in bone turnover treatments (J. Hutchinson et al., 2003).
Antibacterial Agents
Piperazinyl oxazolidinone derivatives, similar in structural motifs to the queried compound, have been evaluated for their antibacterial properties, particularly against gram-positive pathogens including methicillin-resistant Staphylococcus aureus. The research into these compounds underscores the potential for developing new antibiotics leveraging the structural backbone common to "this compound" (J. Tucker et al., 1998).
Anti-Alzheimer's Agents
The synthesis and pharmacological investigation of N-benzylated pyrrolidin-2-one / imidazolidin-2-one derivatives highlight their evaluation for anti-Alzheimer's activity. These analogs were inspired by donepezil, a major drug for Alzheimer's disease management, and suggest that compounds with similar frameworks could be potential candidates for treating neurodegenerative diseases (M. Gupta et al., 2020).
Cytotoxic Agents
Research into piperazin-2-one derivatives for their cytotoxic activities on cancer and normal cell lines demonstrates the utility of these compounds in cancer therapy. This exploration of bioisosteric substitution and group rearrangement based on known inhibitors provides a foundation for the potential cancer-fighting applications of related compounds (Saeed Ghasemi et al., 2020).
Properties
IUPAC Name |
1-[3-(3-methoxypyrazin-2-yl)oxypiperidine-1-carbonyl]imidazolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N5O4/c1-22-11-12(16-5-4-15-11)23-10-3-2-7-18(9-10)14(21)19-8-6-17-13(19)20/h4-5,10H,2-3,6-9H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKCLSMYVVHZUGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CN=C1OC2CCCN(C2)C(=O)N3CCNC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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